Cas no 5681-31-2 (2-(4-chlorophenyl)-3-phenylpropanenitrile)

2-(4-chlorophenyl)-3-phenylpropanenitrile structure
5681-31-2 structure
Product Name:2-(4-chlorophenyl)-3-phenylpropanenitrile
CAS No:5681-31-2
MF:C15H12ClN
MW:241.715482711792
CID:945989
PubChem ID:223564
Update Time:2025-04-19

2-(4-chlorophenyl)-3-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-3-phenylpropanenitrile
    • 3-Phenyl-2-<4-chlor-phenyl>-propionitril
    • 2-(4-Chloro-phenyl)-3-phenyl-propionitrile
    • SCHEMBL5054960
    • NSC-11299
    • DTXSID40279112
    • 5681-31-2
    • NSC11299
    • NVMUWWIKRDQQQC-UHFFFAOYSA-N
    • 4-chlorophenylmethylbenzylcyanide
    • Inchi: 1S/C15H12ClN/c16-15-8-6-13(7-9-15)14(11-17)10-12-4-2-1-3-5-12/h1-9,14H,10H2
    • InChI Key: NVMUWWIKRDQQQC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C#N)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.06600
  • Monoisotopic Mass: 241.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.176
  • Boiling Point: 364.6°C at 760 mmHg
  • Flash Point: 145.6°C
  • Refractive Index: 1.593
  • PSA: 23.79000
  • LogP: 4.18988
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